Cas no 13360-63-9 (N-Ethyl-n-butylamine)

• Product Name: N-Ethyl-n-butylamine
• CAS No: 13360-63-9
• MF: C₆H₁₅N
• MW: 101.190001726151
• CID: 49189
• PubChem ID: 25914
• Update Time: 2025-10-31

N-Ethyl-n-butylamine Chemical and Physical Properties

Names and Identifiers

• N-Ethylbutan-1-amine
• butyl(ethyl)amine
• N-Ethylbutylamine
• N-Ethyl-1-butylamine
• Ethylbutylamine
• N-ETHYL-N-BUTYLAMINE
• N-Butylethylamine
• EBA
• Butylethylamine
• Butyl(ethyl)amin
• n-ethyl-butylamin
• N-Ethylbutanamine
• ETHYL-N-BUTYLAMINE
• LS-13233
• 13360-63-9
• BUTYLETHYLAMINE [HSDB]
• N-butyl-ethyl-amine
• EINECS 236-415-0
• NS00005356
• NCGC00258648-01
• N-Butyl-N-ethylamine
• 87M855WB7X
• AKOS000120117
• NCGC00091782-02
• butyl-ethyl-amine
• EC 236-415-0
• 1-Butanamine, N-ethyl-
• 4-04-00-00547 (Beilstein Handbook Reference)
• B0235
• CCRIS 4815
• Q6036770
• FT-0695177
• BRN 1731324
• ETHYL(BUTYL)AMINE
• ethyl butyl amine
• J-006414
• SCHEMBL36957
• InChI=1/C6H15N/c1-3-5-6-7-4-2/h7H,3-6H2,1-2H3
• N-n-Butylethylamine
• N-butyl-ethylamine
• Tox21_201096
• N-Ethylbutylamine, >=98.0%
• N-n-butyl-N-ethylamine
• EN300-18956
• NCGC00091782-01
• UNII-87M855WB7X
• N-ethyl-n-butyl-amine
• Butylamine, N-ethyl-
• N-Ethyl-normal-butylamine
• MFCD00009428
• ethyl-butyl-amine
• ethyl-butyl amine
• DTXSID6025276
• CAS-13360-63-9
• CHEMBL1598939
• F2190-0313
• AMY3985
• DTXCID405276
• HSDB 7532
• QHCCDDQKNUYGNC-UHFFFAOYSA-
• G77325
• STL164348
• N-Ethyl-n-butylamine

• MDL： MFCD00009428
• Inchi： 1S/C6H15N/c1-3-5-6-7-4-2/h7H,3-6H2,1-2H3
• InChI Key： QHCCDDQKNUYGNC-UHFFFAOYSA-N
• SMILES： N(CC)CCCC
• BRN： 1731324

Computed Properties

• Exact Mass: 101.12000
• Monoisotopic Mass: 101.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: liquid
• Density: 0.74 g/mL at 25 °C(lit.)
• Melting Point: -87.87°C (estimate)
• Boiling Point: 110°C
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• Refractive Index: n20/D 1.405(lit.)
• Water Partition Coefficient: Partly dissolved
• PSA: 12.03000
• LogP: 1.78690
• Vapor Pressure: 18 mmHg ( 20 °C)
• Solubility: Partially soluble

N-Ethyl-n-butylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H302-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-22-34
• Safety Instruction： S16-S26-S36/37/39-S45-S33
• RTECS：EO4880000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R22; R34
• Packing Group：II
• Hazard Level：3
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Ethyl-n-butylamine

Introduction to N-Ethyl-n-butylamine (CAS No. 13360-63-9)

N-Ethyl-n-butylamine, a compound with the chemical formula C₇H₁₇N, is a significant chemical entity in the field of pharmaceuticals and organic synthesis. This amine derivative is characterized by its unique structural properties and versatile applications, making it a subject of extensive research and industrial interest. The compound is identified by its CAS number, CAS No. 13360-63-9, which serves as a unique identifier in scientific literature and databases.

The molecular structure of N-Ethyl-n-butylamine consists of an ethyl group attached to an amine functional group, which is further linked to a butyl chain. This configuration imparts specific chemical reactivity and solubility characteristics, enabling its use in various chemical reactions and formulations. The compound's ability to act as a nucleophile or base in organic synthesis makes it particularly valuable in the development of pharmaceutical intermediates and specialty chemicals.

In recent years, N-Ethyl-n-butylamine has garnered attention for its role in the synthesis of bioactive molecules. Its structural motif is frequently incorporated into more complex compounds designed to interact with biological targets. For instance, researchers have explored its utility in the development of novel ligands for enzyme inhibition and receptor binding studies. These applications highlight the compound's importance in drug discovery and medicinal chemistry.

One of the most compelling aspects of N-Ethyl-n-butylamine is its role in the synthesis of pharmacologically active agents. The compound's amine functionality allows for facile derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This flexibility has been leveraged in the search for new therapeutic entities targeting various diseases, including neurological disorders and inflammatory conditions. The growing body of literature on this compound underscores its significance in modern drug development.

The industrial production and handling of N-Ethyl-n-butylamine adhere to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques to isolate the compound from potential impurities, ensuring that it meets the rigorous standards required for pharmaceutical applications. These efforts are critical in maintaining the integrity of downstream products that incorporate this compound as a key building block.

Recent advancements in synthetic methodologies have further expanded the utility of N-Ethyl-n-butylamine. Researchers have developed novel catalytic systems that enhance its reactivity, enabling more efficient synthetic routes. These innovations not only improve the yield and scalability of processes involving this compound but also reduce waste generation, aligning with green chemistry principles. Such developments are particularly relevant in an era where sustainable practices are increasingly prioritized across industries.

The pharmacological profile of N-Ethyl-n-butylamine has been studied extensively, revealing potential therapeutic applications that warrant further investigation. Preclinical studies have suggested that derivatives of this compound may exhibit properties conducive to treating conditions such as depression and cognitive dysfunction. While these findings are promising, additional research is necessary to fully elucidate their clinical relevance and safety profiles.

The compound's interaction with biological systems also makes it a valuable tool in biochemical research. Its ability to modulate enzyme activity and cellular signaling pathways has been exploited in studies aimed at understanding disease mechanisms at a molecular level. By serving as a scaffold for more complex molecules, N-Ethyl-n-butylamine contributes to our fundamental understanding of biological processes and the development of targeted therapies.

In conclusion, N-Ethyl-n-butylamine (CAS No. 13360-63-9) is a versatile and highly relevant compound in pharmaceutical chemistry and organic synthesis. Its unique structural features and reactivity make it indispensable in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this molecule, its importance is likely to grow, reinforcing its position as a cornerstone of modern medicinal chemistry.